N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide
• InChI: InChI=1S/C12H11ClN2O2S/c1-8-7-18-12(17)15(8)6-11(16)14-10-4-2-9(13)3-5-10/h2-5,7H,6H2,1H3,(H,14,16)
• InChI Key: IEFBGXLNPAQNTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=O)N1CC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol

Description

N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide, also known as CMX-2043, is a small molecule drug that has been extensively studied for its potential therapeutic effects. This compound has been shown to have anti-inflammatory, anti-oxidant, and anti-apoptotic properties, which make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide is not fully understood, but it is believed to work by modulating various signaling pathways involved in inflammation, oxidative stress, and apoptosis. N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes. Additionally, N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to inhibit the activation of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammatory genes.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to reduce oxidative stress and inflammation, improve endothelial function, and reduce apoptosis in various tissues. Additionally, N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to improve glucose metabolism and reduce insulin resistance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide in lab experiments is its well-established safety profile. N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to be safe and well-tolerated in preclinical studies and early-phase clinical trials. However, one of the limitations of using N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide. One potential direction is the development of novel formulations or delivery methods to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide and its potential therapeutic effects in various diseases. Finally, clinical trials are needed to determine the safety and efficacy of N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide in humans.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide involves the reaction of 4-chloroaniline with 2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been extensively studied for its potential therapeutic effects in various diseases such as cardiovascular disease, diabetes, and cancer. In preclinical studies, N-(4-chlorophenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to reduce inflammation, oxidative stress, and apoptosis, which are key factors in the development and progression of these diseases.